4-(1,3-Dithiolan-2-yl)benzonitrile 4-(1,3-Dithiolan-2-yl)benzonitrile
Brand Name: Vulcanchem
CAS No.: 106456-85-3
VCID: VC20739644
InChI: InChI=1S/C10H9NS2/c11-7-8-1-3-9(4-2-8)10-12-5-6-13-10/h1-4,10H,5-6H2
SMILES: C1CSC(S1)C2=CC=C(C=C2)C#N
Molecular Formula: C10H9NS2
Molecular Weight: 207.3 g/mol

4-(1,3-Dithiolan-2-yl)benzonitrile

CAS No.: 106456-85-3

VCID: VC20739644

Molecular Formula: C10H9NS2

Molecular Weight: 207.3 g/mol

* For research use only. Not for human or veterinary use.

4-(1,3-Dithiolan-2-yl)benzonitrile - 106456-85-3

Description

4-(1,3-Dithiolan-2-yl)benzonitrile is a chemical compound categorized under dithiolanes and benzonitriles, with applications in materials science and organic synthesis. It is often synthesized in laboratories that focus on creating novel molecular architectures and studying their unique chemical and physical properties. The Keehn Lab at Brandeis University is one such research group.

  • Molecular Structure: The molecular formula for 4-(1,3-Dithiolan-2-yl)benzonitrile is C10H9NS2, and its molecular weight is approximately 197.31 g/mol.

Synthesis of 4-(1,3-Dithiolan-2-yl)benzonitrile

The synthesis of 4-(1,3-Dithiolan-2-yl)benzonitrile commonly involves reacting precursors containing both benzonitrile and dithiolane functionalities using standard organic synthesis techniques. The optimization of the synthesis process requires careful control over parameters such as temperature, solvent choice, and reaction time to maximize yield and purity.

Scientific Applications

4-(1,3-Dithiolan-2-yl)benzonitrile is a versatile compound with applications spanning both industrial and academic research:

  • Organic Synthesis: It serves as a building block in creating more complex molecules.

  • Materials Science: It is utilized in developing new materials with tailored properties.

  • Research: Useful as a subject for studying molecular interactions and chemical reactions.

CAS No. 106456-85-3
Product Name 4-(1,3-Dithiolan-2-yl)benzonitrile
Molecular Formula C10H9NS2
Molecular Weight 207.3 g/mol
IUPAC Name 4-(1,3-dithiolan-2-yl)benzonitrile
Standard InChI InChI=1S/C10H9NS2/c11-7-8-1-3-9(4-2-8)10-12-5-6-13-10/h1-4,10H,5-6H2
Standard InChIKey BFFPYOKHFSVDMH-UHFFFAOYSA-N
SMILES C1CSC(S1)C2=CC=C(C=C2)C#N
Canonical SMILES C1CSC(S1)C2=CC=C(C=C2)C#N
Synonyms 4-(1,3-DITHIOLAN-2-YL)BENZONITRILE
PubChem Compound 11085036
Last Modified Jul 17 2023

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